Cas no 1082658-92-1 (1,2,3,4-Tetrahydroisoquinolin-5-amine hydrochloride)

• Product Name: 1,2,3,4-Tetrahydroisoquinolin-5-amine hydrochloride
• CAS No: 1082658-92-1
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• MDL: MFCD08461265
• CID: 1024089
• PubChem ID: 45074035
• Update Time: 2025-10-20

1,2,3,4-Tetrahydroisoquinolin-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydroisoquinolin-5-amine hydrochloride
• 1,2,3,4-tetrahydro-5-Isoquinolinamine hydrochloride
• 5-Amino-1,2,3,4-tetrahydroisoquinoline hydrochloride
• ACT10601
• AG-A-09511
• AK101759
• CTK7D9395
• KB-64189
• MolPort-003-985-438
• SureCN4520528
• 1,2,3,4-TETRAHYDROISOQUINOLIN-5-AMINE HCL
• 1657AA
• SB18406
• SY116736
• AX8233298
• AB0080658
• 1,2,3,4-tetrahydroisoquinolin-5-amine,hydrochloride
• 5-Amino-1,2,3,4-tetrahydro-isoquinoline hydrochloride
• 1,2,3,4-Tetrahydroisoquinoli
• 1,2,3,4-Tetrahydroisoquinolin-5-amine--hydrogen chloride (1/1
• 1,2,3,4-tetrahydroisoquinolin-5-aminehydrochloride
• AKOS016003978
• 1,2,3,4-Tetrahydroisoquinolin-5-amine--hydrogen chloride (1/1)
• 1,2,3,4-Tetrahydro-isoquinolin-5-ylamine hydrochloride;1,2,3,4-Tetrahydroisoquinolin-5-amine hydrochloride
• DTXSID00662884
• CS-0042950
• 1082658-92-1
• MFCD08461265
• DS-3744
• 1,2,3,4-tetrahydroisoquinolin-5-amine;hydrochloride
• A26429
• DB-031470
• DB-059722
• SCHEMBL4520528

• MDL： MFCD08461265
• Inchi： 1S/C9H12N2.ClH/c10-9-3-1-2-7-6-11-5-4-8(7)9;/h1-3,11H,4-6,10H2;1H
• InChI Key： XENUYYWHSGCUFM-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=CC=C(C=2CC1)N

Computed Properties

• Exact Mass: 184.07689
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Experimental Properties

• PSA: 38.05

1,2,3,4-Tetrahydroisoquinolin-5-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 1,2,3,4-Tetrahydroisoquinolin-5-amine hydrochloride

1,2,3,4-Tetrahydroisoquinolin-5-amine Hydrochloride (CAS 1082658-92-1): A Comprehensive Overview

1,2,3,4-Tetrahydroisoquinolin-5-amine hydrochloride (CAS 1082658-92-1) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This tetrahydroisoquinoline derivative has garnered attention due to its potential applications in drug discovery and development. The compound's unique structure and properties make it a valuable intermediate for synthesizing various bioactive molecules.

The chemical structure of 1,2,3,4-tetrahydroisoquinolin-5-amine hydrochloride features a fused bicyclic system, combining a benzene ring with a piperidine-like structure. This configuration is particularly interesting to researchers because it mimics motifs found in many natural products and pharmaceuticals. The hydrochloride salt form enhances the compound's stability and solubility, making it more practical for laboratory and industrial use.

Recent studies have explored the potential of 1,2,3,4-tetrahydroisoquinolin-5-amine derivatives in addressing various health conditions. While not a drug itself, this compound serves as a crucial building block in the synthesis of molecules that may interact with neurotransmitter systems. The scientific community continues to investigate its applications in developing new therapeutic agents, particularly in neurological research.

From a synthetic chemistry perspective, CAS 1082658-92-1 offers several advantages. Its relatively simple structure allows for diverse modifications, enabling medicinal chemists to create libraries of compounds for biological screening. The presence of both aromatic and aliphatic nitrogen atoms provides multiple sites for chemical transformations, making it a versatile intermediate in organic synthesis.

The pharmaceutical industry has shown growing interest in tetrahydroisoquinoline-based compounds due to their potential biological activities. Researchers are particularly focused on how these structures might be optimized for improved pharmacokinetic properties. The 1,2,3,4-tetrahydroisoquinolin-5-amine scaffold presents opportunities for developing molecules with enhanced blood-brain barrier penetration, a crucial factor in central nervous system drug development.

Quality control of 1,2,3,4-tetrahydroisoquinolin-5-amine hydrochloride is essential for research applications. Analytical methods such as HPLC, NMR, and mass spectrometry are typically employed to verify the compound's purity and identity. Proper characterization ensures reliable results in downstream applications and maintains the integrity of scientific research using this chemical entity.

In the context of current research trends, CAS 1082658-92-1 aligns with the growing demand for novel heterocyclic compounds in drug discovery. The pharmaceutical industry's shift toward targeted therapies and personalized medicine has increased the need for diverse chemical scaffolds like tetrahydroisoquinoline derivatives. This compound's structural features make it particularly relevant to modern medicinal chemistry approaches.

Storage and handling of 1,2,3,4-tetrahydroisoquinolin-5-amine hydrochloride require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical hygiene practices should be followed. The compound is typically stored in a cool, dry environment, protected from light and moisture to maintain its stability over time.

The market for tetrahydroisoquinoline-based intermediates has seen steady growth, reflecting the pharmaceutical industry's ongoing need for diverse building blocks. CAS 1082658-92-1 represents one of many valuable compounds in this class, with demand driven by both academic research and industrial drug development programs. Suppliers continue to optimize production processes to meet the needs of the scientific community.

Future research directions for 1,2,3,4-tetrahydroisoquinolin-5-amine hydrochloride may include exploring its incorporation into more complex molecular architectures. The compound's potential as a precursor for various bioactive molecules makes it a subject of ongoing investigation. As synthetic methodologies advance, new applications for this versatile intermediate are likely to emerge in pharmaceutical chemistry.

From a regulatory perspective, 1,2,3,4-tetrahydroisoquinolin-5-amine hydrochloride is generally regarded as a research chemical with no significant restrictions for laboratory use. However, researchers should always consult current regulations and institutional policies when working with any chemical substance to ensure compliance with all applicable guidelines.

The synthesis of tetrahydroisoquinoline derivatives like CAS 1082658-92-1 continues to benefit from advances in organic chemistry methodologies. Recent developments in catalytic processes and green chemistry approaches have improved the efficiency and sustainability of producing such compounds. These advancements contribute to making valuable intermediates more accessible to the research community.

In conclusion, 1,2,3,4-tetrahydroisoquinolin-5-amine hydrochloride (CAS 1082658-92-1) represents an important compound in modern pharmaceutical research. Its structural features and synthetic versatility make it a valuable tool for medicinal chemists exploring new therapeutic possibilities. As research into heterocyclic compounds advances, this tetrahydroisoquinoline derivative is likely to maintain its relevance in drug discovery efforts.